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Compound of Interest

Compound Name: L-LEUCINE-N-FMOC (15N)

Cat. No.: B1580017

Get Quote

L-LEUCINE-N-FMOC (15N) is a stable isotope-labeled amino acid derivative used primarily in

NMR studies and proteomic mass spectrometry.

Radioactive Status:NON-RADIOACTIVE. The

N isotope is stable. DO NOT dispose of this in radioactive waste streams unless it has been
cross-contaminated with other radionuclides (e.g.,

C,

H).[1]

Waste Classification:Hazardous Chemical Waste. Treat as an organic irritant.

Disposal Method: High-temperature incineration via a licensed hazardous waste contractor.

Chemical Profile & Hazard Assessment
Before initiating disposal, you must validate the material's properties to ensure it does not

trigger false positives in radiation safety protocols or incompatible waste streams.[1]
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Parameter Specification Operational Implication

Chemical Name
Fmoc-L-Leucine-(

N)

Standard organic waste

protocols apply.[1]

Isotope Type
Stable Isotope (

N)

No half-life. No decay storage

required.

Signal Word WARNING

Standard PPE required

(Gloves, Goggles, Lab Coat).

[1][2]

Hazard Codes H302, H315, H319, H335

Harmful if swallowed; Causes

skin/eye/respiratory irritation.

[1]

RCRA Status Not P- or U-listed

Characterize based on

ignitability (if in solvent) or

toxicity.

Physical State White to off-white powder
Dust generation is the primary

exposure risk.

Critical Note on Fmoc Stability: The Fmoc group is base-sensitive. Avoid mixing this waste with

high-pH solutions (e.g., piperidine, ammonia) in the waste container unless explicitly intended,

as this will cleave the protecting group, generating dibenzofulvene, which can polymerize and

create unexpected exothermic reactions or precipitates in waste drums [1].[1]

Pre-Disposal Segregation Strategy
Effective disposal requires strict segregation based on the physical state and solvent matrix.

A. Solid Waste (Pure Reagent)[3]
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Container: High-density polyethylene (HDPE) or amber glass wide-mouth jar.

Labeling: Must read "Hazardous Waste - Solid Organic Debris."

Segregation: Keep separate from oxidizers (e.g., nitrates, perchlorates) to prevent fire

hazards.[1]

B. Liquid Waste (Solutions/Reaction Mixtures)
If the reagent is dissolved (e.g., in DMF, DMSO, or NMP), segregation depends on the solvent:

[1]

Non-Halogenated Organic: If dissolved in DMF, DMSO, or Methanol.[1]

Halogenated Organic: If dissolved in DCM (Dichloromethane) or Chloroform.

Aqueous:Do not dispose of Fmoc-amino acids in aqueous waste streams down the drain.

They are often insoluble and can precipitate, clogging plumbing and violating EPA discharge

limits.[1]

Step-by-Step Disposal Workflow
Protocol A: Solid Reagent Disposal (Expired or Excess
Powder)

PPE Donning: Wear nitrile gloves, safety goggles, and a lab coat.[1][2] If handling large

quantities (>100g) of fine powder, use a dust mask or work inside a fume hood.[1]

Transfer: Carefully transfer the solid powder into a compatible waste container (HDPE

recommended).

Precaution: Do not generate dust.[3][4][5][6]

Labeling: Affix a hazardous waste tag.

Constituents: Write "Fmoc-L-Leucine-15N".

Hazard Check: Check "Toxic" and "Irritant".
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Secondary Containment: Place the container in a secondary bin until pickup.

Protocol B: Empty Container Disposal
Triple Rinse: Rinse the empty reagent bottle three times with a small volume of compatible

solvent (e.g., Acetone or Ethanol).

Rinsate Disposal: Pour the rinsate into the Liquid Organic Waste container.

Defacing: Cross out or remove the original label.[7][8] Mark the bottle as "Empty."

Disposal: Discard the glass bottle in the "Broken Glass/Sharps" or "Recyclable Glass" bin,

depending on facility rules.

Visual Decision Matrix (Disposal Logic)
The following diagram outlines the decision process for segregating Fmoc-L-Leucine-15N

waste.
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Start: Waste Identification
(Fmoc-L-Leucine-15N)

Is the waste Solid or Liquid?

Identify Solvent Base

Liquid

Is it mixed with
Radioactive Isotopes?

Solid

Contains Halogens?
(DCM, Chloroform)

DISPOSE: Halogenated Waste Stream
(Code: F001/F002)

Yes

DISPOSE: Non-Halogenated Waste
(DMF, DMSO, MeOH)

No

DISPOSE: Radioactive Waste
(Follow RSO Protocols)

Yes (e.g. 14C, 3H)

DISPOSE: Solid Chemical Waste
(Incineration)

No (15N only)

Click to download full resolution via product page

Figure 1: Decision tree for segregating Fmoc-L-Leucine-15N waste streams.[1]

Emergency Procedures (Spill Management)
In the event of a spill, immediate containment prevents environmental contamination.[1]

Isolate: Alert nearby personnel and cordon off the area.

PPE: Ensure you are wearing nitrile gloves and eye protection.[2]

Dry Spill (Powder):
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Do NOT use a wet mop initially (spreads contamination).

Cover with a damp paper towel to minimize dust, then scoop into a waste bag.[1]

Clean the surface with soap and water.[3][4][6][9][10]

Wet Spill (Solution):

Absorb with vermiculite, sand, or standard spill pads.[1]

Collect in a sealed bag labeled "Hazardous Waste - Debris."

Reporting: Report the spill to your Environmental Health & Safety (EHS) officer if it exceeds

100g or enters a drain.

Regulatory Compliance (RCRA & EPA)
While Fmoc-L-Leucine is not explicitly listed on the RCRA P-list or U-list, it is regulated under

the "Cradle-to-Grave" responsibility of the generator.[1]

Generator Status: You remain liable for the waste until it is destroyed.

EPA Waste Codes:

Unused Solid: Generally non-hazardous by RCRA definition unless it exhibits toxicity

(TCLP), but Best Management Practice (BMP) dictates incineration.[1]

In Solvent: Assign codes based on the solvent (e.g., D001 for ignitable solvents like

Acetone, F002 for spent halogenated solvents).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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